Cas no 4538-37-8 (1,4-Diisocyanatobutane)

1,4-Diisocyanatobutane structure
1,4-Diisocyanatobutane structure
Product Name:1,4-Diisocyanatobutane
CAS No:4538-37-8
MF:C6H8N2O2
MW:140.139921188354
MDL:MFCD00075559
CID:334309
PubChem ID:24863093
Update Time:2025-04-19

1,4-Diisocyanatobutane Chemical and Physical Properties

Names and Identifiers

    • Butane,1,4-diisocyanato-
    • 1,4-DIISOCYANATOBUTANE
    • 1,4-bisisocyanatobutane
    • 1,4-butanediisocyanate
    • 1,4-diisocyanato-butane
    • 1,4-tetramethylene diisocyanate
    • Butane,1,4-diisocyanato
    • butane-1,4-diisocyanate
    • Tetramethylene diisocyanate
    • 1,4-Diisocyanatobutane
    • MDL: MFCD00075559
    • Inchi: 1S/C6H8N2O2/c9-5-7-3-1-2-4-8-6-10/h1-4H2
    • InChI Key: OVBFMUAFNIIQAL-UHFFFAOYSA-N
    • SMILES: O=C=NCCCCN=C=O

Computed Properties

  • Exact Mass: 140.05900
  • Monoisotopic Mass: 140.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5
  • Topological Polar Surface Area: 58.9A^2

Experimental Properties

  • Color/Form: Light yellow transparent liquid
  • Density: 1.105 g/mL at 25 °C(lit.)
  • Melting Point: 0°C
  • Boiling Point: 102-104 °C/14 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:222.8°F
    Degrees Celsius:106°C
  • Refractive Index: n20/D 1.453
  • PSA: 58.86000
  • LogP: 0.43820
  • Solubility: Not determined

1,4-Diisocyanatobutane Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302 + H312 + H332-H315-H319-H335
  • Warning Statement: P261-P280-P305+P351+P338
  • Hazardous Material transportation number:UN 2206
  • WGK Germany:3
  • Hazard Category Code: 20/21/22-36/37/38
  • Safety Instruction: S26-S27-S37-S39
  • FLUKA BRAND F CODES:10-21
  • Hazardous Material Identification: Xn
  • HazardClass:6.1(b)
  • PackingGroup:III
  • Storage Condition:2-8°C
  • Safety Term:6.1(b)
  • Packing Group:III
  • Risk Phrases:R20/21/22
  • Packing Group:III
  • Hazard Level:6.1(b)

1,4-Diisocyanatobutane Pricemore >>

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1,4-Diisocyanatobutane Production Method

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